![molecular formula C13H26N2O2 B2633781 (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate CAS No. 1044562-02-8](/img/structure/B2633781.png)
(R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate
Overview
Description
“®-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate” is a chemical compound with the molecular formula C13H26N2O2 and a molecular weight of 242.363. It is used for pharmaceutical testing .
Physical And Chemical Properties Analysis
The physical and chemical properties of “®-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate”, such as melting point, boiling point, solubility, and stability, are not available in the searched resources .Scientific Research Applications
Drug Designing
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction . The piperidine ring was essential for chiral optimization .
Synthesis of Pharmaceuticals
Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry .
Biological Evaluation of Potential Drugs
The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
Multicomponent Reactions (MCRs)
In the perspective of green chemistry, multicomponent reactions (MCRs) have already emerged as a useful tool for the construction of complex and novel molecular structures . These reactions provide rapid and easy access to large libraries of organic compounds with diverse substitution patterns .
Synthesis of Highly Functionalized Piperidines
In recent years, the synthesis of highly functionalized piperidines has been reported via a five-component reaction involving one molecule of β -ketoester, two molecules of aldehyde, and two molecules of substituted aniline in the presence of various catalysts .
Biological Activities
Substituted piperidines have been identified as an important class of therapeutic agents in the treatment of cancer metastasis , schizophrenia , Parkinson’s disease , influenza infection , viral infections including AIDS , obesity, and diabetes .
Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl (3R)-3-(propan-2-ylamino)piperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-10(2)14-11-7-6-8-15(9-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTQRMKZAXONPV-LLVKDONJSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1CCCN(C1)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N[C@@H]1CCCN(C1)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate |
Synthesis routes and methods
Procedure details
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